Cas no 1396706-88-9 (ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid)

• Product Name: ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid
• CAS No: 1396706-88-9
• MF: C₂₀H₂₆N₂O₇
• MW: 406.429646015167
• CID: 6580127
• PubChem ID: 71785036
• Update Time: 2025-06-12

ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid
• ZQSBQDIJBBEKOK-UHFFFAOYSA-N
• ethyl 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetate oxalate
• AKOS026686913
• VU0532271-1
• ETHYL 2-(4-{[(4-CYANOPHENYL)METHOXY]METHYL}PIPERIDIN-1-YL)ACETATE; OXALIC ACID
• ethyl 2-[4-[(4-cyanophenyl)methoxymethyl]piperidin-1-yl]acetate;oxalic acid
• F6111-2153
• 1396706-88-9

• Inchi： 1S/C18H24N2O3.C2H2O4/c1-2-23-18(21)12-20-9-7-17(8-10-20)14-22-13-16-5-3-15(11-19)4-6-16;3-1(4)2(5)6/h3-6,17H,2,7-10,12-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key： ZQSBQDIJBBEKOK-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1CCN(CC(=O)OCC)CC1)OCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 406.17400117g/mol
• Monoisotopic Mass: 406.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 473
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Additional information on ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid

Comprehensive Overview of Ethyl 2-(4-{(4-Cyanophenyl)Methoxymethyl}Piperidin-1-Yl)Acetate; Oxalic Acid (CAS No. 1396706-88-9)

The compound ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid (CAS No. 1396706-88-9) is a chemically sophisticated molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, combining a piperidine core with a cyanophenyl moiety and an ester functional group, makes it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

One of the most searched questions in the field of organic chemistry is: "What are the key synthetic routes for piperidine derivatives?" The synthesis of ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid typically involves multi-step reactions, including nucleophilic substitution and esterification. Researchers are increasingly focusing on catalyst-free and solvent-free methods to align with green chemistry principles, a topic highly relevant to modern synthetic chemists. The incorporation of oxalic acid as a counterion further enhances its stability, a feature often explored in pharmaceutical salt formation studies.

In the context of drug discovery, this compound's piperidine scaffold is a privileged structure found in numerous bioactive molecules. Its cyanophenyl group contributes to binding affinity, making it a candidate for targeting central nervous system (CNS) disorders or enzyme inhibition. Recent searches on platforms like PubMed and Google Scholar highlight growing interest in "piperidine-based CNS drugs" and "ester prodrug strategies," both of which are relevant to this compound's potential applications.

From a material science perspective, the ethyl acetate moiety in ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate offers opportunities for polymer modification or as a precursor for functionalized materials. The compound's solubility profile and thermal stability are frequently analyzed, addressing another common query: "How do ester groups influence material properties?" Such investigations are critical for industries ranging from coatings to biomedical devices.

Another trending topic is the role of computational chemistry in optimizing molecules like CAS No. 1396706-88-9. Tools such as molecular docking and DFT calculations are increasingly used to predict its reactivity or interactions, reducing experimental trial-and-error. Searches for "AI in organic synthesis" have surged, reflecting the demand for smarter, data-driven approaches to chemical design.

In summary, ethyl 2-(4-{(4-cyanophenyl)methoxymethyl}piperidin-1-yl)acetate; oxalic acid represents a compelling case study at the intersection of medicinal chemistry, sustainable synthesis, and advanced materials. Its structural features and adaptability to modern research trends ensure its continued relevance in scientific literature and industrial applications. Future studies may explore its biological activity or further refine its synthesis to meet environmental benchmarks, aligning with global sustainability goals.